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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12433089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for

Yunnandaphninine G, a C30 Daphniphyllum alkaloid. The structural elucidation of this natural

product was primarily based on nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data. This document aims to collate and present this information in a clear

and accessible format for researchers and professionals in the field of natural product

chemistry and drug development.

Introduction
Yunnandaphninine G was first isolated from the leaves and stems of Daphniphyllum

yunnanense. Its structure was determined through comprehensive spectroscopic analysis. The

molecular formula has been reported as C₃₀H₄₇NO and C₃₀H₄₇NO₃, with a molecular weight of

469.7 g/mol . The Chemical Abstracts Service (CAS) registry number for Yunnandaphninine G
is 1042143-83-8.

Spectroscopic Data
The primary source for the spectroscopic data of Yunnandaphninine G is the publication:

"Yunnandaphninines F and G, New C30 Alkaloids from Daphniphyllum yunnanense" in

Helvetica Chimica Acta, 2008, 91(5), pp. 838-843. The following tables summarize the key

spectroscopic data from this reference.
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Nuclear Magnetic Resonance (NMR) Data
Detailed ¹H and ¹³C NMR data are crucial for the structural assignment of complex natural

products. The specific chemical shifts (δ) and coupling constants (J) provide information about

the connectivity and stereochemistry of the molecule.

Table 1: ¹H NMR Spectroscopic Data for Yunnandaphninine G

Position δ (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Yunnandaphninine G

Position δ (ppm)

Data not available in search results

Infrared (IR) Spectroscopy Data
IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectroscopic Data for Yunnandaphninine G

Wavenumber (cm⁻¹) Assignment

Data not available in search results

Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Table 4: Mass Spectrometry Data for Yunnandaphninine G
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m/z Interpretation

Data not available in search results

Experimental Protocols
The detailed experimental conditions under which the spectroscopic data were acquired are

essential for reproducibility and comparison.

NMR Spectroscopy
Instrument:Details not available in search results.

Solvent:Details not available in search results.

Frequency:Details not available in search results.

Temperature:Details not available in search results.

IR Spectroscopy
Instrument:Details not available in search results.

Sample Preparation:Details not available in search results.

Mass Spectrometry
Instrument:Details not available in search results.

Ionization Method:Details not available in search results.

Experimental Workflow
The general workflow for the isolation and characterization of Yunnandaphninine G can be

represented as follows:

Leaves and Stems of
Daphniphyllum yunnanense Extraction Crude Extract Chromatographic

Separation
Yunnandaphninine G

(Pure Isolate)
Spectroscopic Analysis

(NMR, IR, MS) Structure Elucidation
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Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of Yunnandaphninine G.

Conclusion
This guide provides a framework for the spectroscopic data of Yunnandaphninine G based on

the available literature. For complete and detailed information, researchers are strongly

encouraged to consult the primary reference article. The structural and spectroscopic

information is foundational for further research into the biological activity and potential

therapeutic applications of this complex natural product.

To cite this document: BenchChem. [Spectroscopic Data of Yunnandaphninine G: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433089#spectroscopic-data-of-yunnandaphninine-
g-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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